N'-(2,3-dichlorobenzylidene)hexanohydrazide

• IUPAC Name: N-[(E)-(2,3-dichlorophenyl)methylideneamino]hexanamide
• InChI: InChI=1S/C13H16Cl2N2O/c1-2-3-4-8-12(18)17-16-9-10-6-5-7-11(14)13(10)15/h5-7,9H,2-4,8H2,1H3,(H,17,18)/b16-9+
• InChI Key: SBGHADYKAYJRKE-CXUHLZMHSA-N
• Canonical SMILES: CCCCCC(=O)NN=CC1=C(C(=CC=C1)Cl)Cl
• Isomeric SMILES: CCCCCC(=O)N/N=C/C1=C(C(=CC=C1)Cl)Cl
• Molecular Formula: C13H16Cl2N2O
• Molecular Weight: 287.18 g/mol

Description

“N’-(2,3-dichlorobenzylidene)hexanohydrazide” is a compound that contains a hydrazide group and a dichlorobenzylidene group. The hydrazide group (-CONHNH2) is a derivative of carboxylic acids (-COOH), and it is often involved in the formation of hydrazones. The dichlorobenzylidene group is a type of benzylidene group that has two chlorine atoms attached to it.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a hexanohydrazide with a 2,3-dichlorobenzaldehyde. The reaction would likely proceed via a condensation reaction, where water is eliminated to form the C=N bond of the benzylidene group.

Molecular Structure Analysis

The molecular structure of “N’-(2,3-dichlorobenzylidene)hexanohydrazide” would consist of a hexanohydrazide chain with a 2,3-dichlorobenzylidene group attached to one end. The presence of the dichlorobenzylidene group would likely make the compound aromatic, and the chlorine atoms could potentially make the compound more reactive.

Chemical Reactions Analysis

As a hydrazide, “N’-(2,3-dichlorobenzylidene)hexanohydrazide” could potentially undergo a variety of chemical reactions. For example, it could react with carbonyl compounds to form hydrazones, or it could undergo oxidation to form azo compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N’-(2,3-dichlorobenzylidene)hexanohydrazide” would depend on its structure. For example, the presence of the dichlorobenzylidene group could potentially make the compound more reactive. Additionally, the compound’s solubility, melting point, and boiling point would depend on its specific structure.

Mechanism of Action

The mechanism of action of “N’-(2,3-dichlorobenzylidene)hexanohydrazide” would depend on its intended use. If it were used as a reagent in chemical reactions, its mechanism of action would likely involve the formation of a hydrazone or an azo compound.

Safety and Hazards

The safety and hazards associated with “N’-(2,3-dichlorobenzylidene)hexanohydrazide” would depend on its specific properties. As with all chemicals, it should be handled with care, and appropriate safety precautions should be taken when handling and storing the compound.